Cas no 108413-55-4 (5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol)

5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 3-methoxyphenyl group at the 5-position and a thiol group at the 2-position. This structure imparts unique reactivity, making it valuable in medicinal chemistry and material science applications. The thiol functionality allows for further derivatization, while the methoxyphenyl group enhances solubility and electronic properties. Its stability under various conditions and compatibility with cross-coupling reactions make it a versatile intermediate for synthesizing pharmaceuticals, agrochemicals, and functional materials. The compound's well-defined structure and purity ensure reproducibility in research and industrial processes.
5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol structure
108413-55-4 structure
Product Name:5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol
CAS No:108413-55-4
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD01207052
CID:879151
PubChem ID:726011
Update Time:2025-06-30

5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol
    • 5-(3-methoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
    • 5-(3-methoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
    • AC1LDVJ7
    • AG-D-24825
    • CTK4A6026
    • MolPort-000-790-118
    • SBB071798
    • STK149322
    • STOCK3S-23636
    • 5-(3-methoxyphenyl)-1,3,4-oxadiazole-2-thiol(SALTDATA: FREE)
    • 108413-55-4
    • 1,3,4-Oxadiazole-2-thiol, 5-(3-methoxyphenyl)-
    • AKOS000295989
    • ALBB-023938
    • AG-205/11674201
    • 5-(3-Methoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
    • LS-07640
    • CHEMBL2269230
    • DB-185268
    • EN300-264679
    • Z57191724
    • F2146-0005
    • DTXSID30352408
    • MFCD01207052
    • MDL： MFCD01207052
    • Inchi： 1S/C9H8N2O2S/c1-12-7-4-2-3-6(5-7)8-10-11-9(14)13-8/h2-5H,1H3,(H,11,14)
    • InChI Key： SCXBGYOKNHZERF-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC=C(C=2)OC)O1

Computed Properties

  • Exact Mass: 208.03100
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 86.95000
  • LogP: 2.03390

5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-Methoxyphenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

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abcr
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Enamine
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